Cas no 209589-59-3 (S-Methyl-L thiocitrulline, Dihydrochloride)

• Product Name: S-Methyl-L thiocitrulline, Dihydrochloride
• CAS No: 209589-59-3
• MF: C₇H₁₇Cl₂N₃O₂S
• MW: 278.199778318405
• CID: 910860
• PubChem ID: 2733508
• Update Time: 2025-06-11

S-Methyl-L thiocitrulline, Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• s-methyl-l-thiocitrulline dihydrochloride
• NULL
• S-methyl-L-Thiocitrulline (hydrochloride)
• S-MTC dihydrochloride
• SCHEMBL4406617
• CHEBI:186037
• PD020668
• (S,E)-2-Amino-5-((amino(methylthio)methylene)amino)pentanoicaciddihydrochloride
• L-Ornithine, N5-[imino(methylthio)methyl]-, hydrochloride (1:2)
• HY-U00432A
• S-Methyl-L thiocitrulline, Dihydrochloride
• (2S)-2-amino-5-[[amino(methylsulanyl)methylidene]amino]pentanoic acid;dihydrochloride
• CS-0108985
• S-Methyl-L-thiocitrulline, Dihydrochloride - CAS 209589-59-3
• SR-01000075480-5
• (2S)-2-amino-5-[[amino(methylsulfanyl)methylidene]amino]pentanoic acid;dihydrochloride
• (S,E)-2-Amino-5-((amino(methylthio)methylene)amino)pentanoic acid dihydrochloride
• (2S)-2-AMINO-5-{[(METHYLSULFANYL)METHANIMIDOYL]AMINO}PENTANOIC ACID DIHYDROCHLORIDE
• SR-01000075480
• J-013738
• 209589-59-3

• Inchi： 1S/C7H15N3O2S.2ClH/c1-13-7(9)10-4-2-3-5(8)6(11)12;;/h5H,2-4,8H2,1H3,(H2,9,10)(H,11,12);2*1H/t5-;;/m0../s1
• InChI Key： JNZHDSKJUXGYRG-XRIGFGBMSA-N
• SMILES： Cl.Cl.S(C)/C(/N)=N\CCC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 277.04200
• Monoisotopic Mass: 277.0418534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 196
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Color/Form: White solid
• PSA: 127.00000
• LogP: 2.86080
• Solubility: Not available

S-Methyl-L thiocitrulline, Dihydrochloride Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on S-Methyl-L thiocitrulline, Dihydrochloride

Comprehensive Overview of S-Methyl-L-thiocitrulline, Dihydrochloride (CAS No. 209589-59-3)

S-Methyl-L-thiocitrulline, Dihydrochloride (CAS No. 209589-59-3) is a chemically modified derivative of L-citrulline, a non-proteinogenic amino acid. This compound has garnered significant attention in biochemical and pharmacological research due to its unique properties and potential applications. The thiocitrulline moiety, combined with the S-methyl group, enhances its stability and bioavailability, making it a valuable tool for studying nitric oxide synthase (NOS) inhibition and related pathways.

Researchers are increasingly interested in S-Methyl-L-thiocitrulline due to its role in modulating nitric oxide (NO) production. NO is a critical signaling molecule involved in vasodilation, immune response, and neurotransmission. By targeting NOS enzymes, this compound helps elucidate the complex mechanisms underlying cardiovascular health, neurodegenerative diseases, and inflammatory conditions. Its dihydrochloride salt form ensures better solubility for experimental use, addressing a common challenge in biochemical assays.

In recent years, the demand for high-purity research chemicals like S-Methyl-L-thiocitrulline, Dihydrochloride has surged, driven by advancements in drug discovery and precision medicine. Scientists frequently search for "NOS inhibitors with improved pharmacokinetics" or "L-citrulline analogs for cardiovascular studies," reflecting the compound's relevance. Its application extends to metabolic research, where it aids in understanding urea cycle disorders and ammonia detoxification pathways.

The synthesis and characterization of CAS No. 209589-59-3 involve rigorous protocols to ensure consistency for in vitro and in vivo studies. Analytical techniques such as HPLC and mass spectrometry are employed to verify purity, a critical factor for reproducible results. This aligns with the growing emphasis on research reproducibility and quality control in life sciences—a topic frequently debated in academic and industrial forums.

Beyond its biochemical utility, S-Methyl-L-thiocitrulline is explored in nutraceutical formulations, leveraging its potential to support endothelial function. This intersects with consumer trends favoring evidence-based supplements for vascular health. However, rigorous clinical validation is still needed, highlighting the compound's transitional role from bench to bedside.

In summary, S-Methyl-L-thiocitrulline, Dihydrochloride (CAS No. 209589-59-3) exemplifies the intersection of basic science and applied research. Its versatility in addressing NOS-related queries, coupled with its physicochemical advantages, positions it as a cornerstone in modern biomedical investigations. Future studies may further unlock its therapeutic potential, solidifying its place in the pharmacological toolkit.